Cas no 1427504-01-5 (1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one)

• Product Name: 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one
• CAS No: 1427504-01-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD23703941
• CID: 4781976
• Update Time: 2025-05-22

1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one

• MDL： MFCD23703941
• Inchi： 1S/C10H10N2O2/c1-6(13)8-5-12-9-7(8)3-4-11-10(9)14-2/h3-5,12H,1-2H3
• InChI Key： VEZWGHVIFMKXIR-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(C=CN=1)C(C(C)=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1
• Topological Polar Surface Area: 55

Additional information on 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one

1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one (CAS No. 1427504-01-5) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and diverse biological activities. The methoxy group attached to the pyrrolopyridine ring adds further complexity to its structure, making it a valuable target for research and development.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the context of their ability to modulate various cellular pathways. The methoxy substitution at position 7 of the pyrrolo[2,3-c]pyridine ring is a key feature that contributes to its pharmacokinetic properties. This substitution not only enhances the molecule's stability but also influences its ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary research has shown that this compound exhibits selective inhibitory activity against certain kinases, making it a candidate for further exploration in preclinical studies.

The synthesis of 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one involves a multi-step process that combines principles from both organic and medicinal chemistry. The construction of the pyrrolopyridine core is typically achieved through cyclization reactions, followed by functionalization to introduce the methoxy group and the ethanone substituent. This synthesis pathway is not only efficient but also scalable, making it suitable for larger-scale production if warranted by future research.

In terms of biological evaluation, this compound has been subjected to various assays to assess its cytotoxicity, selectivity, and bioavailability. Early results indicate that it demonstrates moderate cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells. These findings underscore its potential as a targeted therapeutic agent with a favorable safety profile.

Another area of interest is the exploration of 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one as a modulator of ion channels. Ion channels play a pivotal role in neuronal communication and cardiovascular function, and their dysregulation is associated with conditions such as epilepsy and heart disease. Initial experiments suggest that this compound may interact with voltage-gated sodium channels, offering a new avenue for drug development in neurology and cardiology.

The structural versatility of 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring strategies to enhance its potency, selectivity, and pharmacokinetic properties by introducing additional functional groups or modifying existing ones. These efforts are expected to yield derivatives with improved therapeutic potential.

In conclusion, CAS No. 1427504-01-5, or 1-(7-Methoxy-1H-pyrrolo[2,3-c]pyridin-3-yl)ethan-1-one, represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutics.